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Compound of Interest

Compound Name: Phthalimide-PEG3-C2-OTs

Cat. No.: B3327786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phthalimide-PEG3-C2-OTs is a valuable bifunctional linker commonly employed in the

synthesis of Proteolysis Targeting Chimeras (PROTACs). This linker contains a phthalimide

group, which can be a precursor to a primary amine for conjugation to an E3 ligase ligand, a

triethylene glycol (PEG3) spacer to control the distance between the two ends of the PROTAC,

and a terminal tosylate (OTs) group. The tosylate is an excellent leaving group, making it highly

reactive towards nucleophiles for conjugation to a target protein ligand.

Effective monitoring of the reaction progress is critical to ensure complete conversion, minimize

side products, and optimize reaction conditions. This document provides detailed analytical

methods and protocols for monitoring the reaction of Phthalimide-PEG3-C2-OTs with a

nucleophile, using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-

Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Reaction Scheme
A common application of Phthalimide-PEG3-C2-OTs is the reaction with a primary amine,

which displaces the tosylate group to form a new carbon-nitrogen bond. This application note

will focus on the model reaction with propylamine.
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Reactants

Products

Phthalimide-PEG3-C2-OTs

Phthalimide-PEG3-C2-Propylamine

 + Propylamine
(SN2 Reaction)

p-Toluenesulfonate

Propylamine
(Nucleophile)
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Start

Take Aliquot from
Reaction Mixture

Dilute in
Acetonitrile/Water

Inject into HPLC

Separation on C18 Column
(Gradient Elution)

UV Detection
(220 & 254 nm)

Analyze Chromatogram
(Peak Integration)

End

 

HPLC Separation
(as per HPLC protocol)

Eluent Directed to
Mass Spectrometer

Electrospray Ionization
(Positive Mode)

Mass Analyzer
(Scan m/z 100-1000)

Ion Detector

Data Processing
(Extract Ion Chromatograms)
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Start Reaction

Take Aliquot at Time 't'

Prepare NMR Sample
(Quench, Evaporate, Dissolve in d-solvent)

Acquire ¹H NMR Spectrum

Process Spectrum
(Phasing, Baseline Correction)

Analyze Key Peaks
(Integrate Tosyl & Propylamine signals)

Calculate % Conversion

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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